Cas no 19932-93-5 (3-(4-chlorophenyl)-1,2,4-oxadiazol-5(2h)-one)

• Product Name: 3-(4-chlorophenyl)-1,2,4-oxadiazol-5(2h)-one
• CAS No: 19932-93-5
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 1389419
• PubChem ID: 135451985
• Update Time: 2025-04-20

3-(4-chlorophenyl)-1,2,4-oxadiazol-5(2h)-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1,2,4-oxadiazol-5(2h)-one
• BRN 4573505
• 3-(4-chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-2H-[1]benzoxepino-[5,4-c]pyrazole
• 4,5-Dihydro-3-(4-chlorophenyl)-9-methyl-2-phenyl-2H-(1)benzoxepino(5,4-c)pyrazole
• LS-42555
• 3-(4-Chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-2H-(1)benzoxepino-(5,4-c)pyrazole
• 3-(4-chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-2H-&lt
• 1&gt
• benzoxepino-&lt
• 5,4-c&gt
• pyrazole
• 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-3-(4-chlorophenyl)-9-methyl-2-phenyl-
• AC1MISQR
• 3-(4-chloro-phenyl)-4H-[1,2,4]oxadiazol-5-one
• 3-(4-Chlorophenyl)-1,2,4-oxadiazol-5(4H)-one
• BRN 4573505; 3-(4-chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-2H-[1]benzoxepino-[5,4-c]pyrazole; 4,5-Dihydro-3-(4-chlorophenyl)-9-methyl-2-phenyl-2H-(1)benzoxepino(5,4-c)pyrazole; LS-42555; 3-(4-Chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-2H-(1)benzoxepino-(5,4-c)pyrazole; 3-(4-chlorophenyl)-4,5-dihydro-9-methyl-2-phenyl-2H-< 1> benzoxepino-< 5,4-c> pyrazole; 2H-(1)Benzoxepino(5,4-c)pyrazole, 4,5-dihydro-3-(4-chlorophenyl)-9
• CS-0268188
• 3-(4-chlorophenyl)-4H-1,2,4-oxadiazol-5-one
• CHEMBL4060180
• 3-(4-chlorophenyl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• AKOS010212257
• 19932-93-5
• DB-423937
• E86990
• 3-(4-chlorophenyl)-1,2,4-oxadiazol-5-ol
• EN300-374686
• BDBM50554489
• SCHEMBL18603158
• SCHEMBL21792329
• 3-(4-chlorophenyl)-2H-1,2,4-oxadiazol-5-one

• Inchi： 1S/C8H5ClN2O2/c9-6-3-1-5(2-4-6)7-10-8(12)13-11-7/h1-4H,(H,10,11,12)
• InChI Key： VCOUYYDZUXYFJX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(N1)=O

Computed Properties

• Exact Mass: 196.00405
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 267.875°C at 760 mmHg
• Flash Point: 115.807°C
• Refractive Index: 1.668
• PSA: 50.69